N-(4-amino-6-oxo-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide

• IUPAC Name: N-[4-amino-6-oxo-2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1H-pyrimidin-5-yl]-4-ethoxybenzamide
• InChI: InChI=1S/C20H25N5O4S/c1-2-29-14-8-6-13(7-9-14)18(27)22-16-17(21)23-20(24-19(16)28)30-12-15(26)25-10-4-3-5-11-25/h6-9H,2-5,10-12H2,1H3,(H,22,27)(H3,21,23,24,28)
• InChI Key: QFRRMSVNYWZDLC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)N3CCCCC3)N
• Molecular Formula: C20H25N5O4S
• Molecular Weight: 431.5 g/mol

Description

N-(4-amino-6-oxo-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide is a useful research compound. Its molecular formula is C20H25N5O4S and its molecular weight is 431.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has been conducted on the synthesis of novel heterocyclic compounds that possess analgesic and anti-inflammatory activities. These compounds, including those derived from visnaginone and khellinone, showcase the potential of complex molecules for the development of new pharmaceuticals with specific biological activities. Such research underscores the importance of heterocyclic chemistry in drug discovery and development (Abu‐Hashem, Al-Hussain, Zaki, 2020).

Coordination Complexes and Polymer Formation

Studies on the formation of polymeric coordination complexes, such as those involving reactions with 3-ferrocenylmethylidene-2,4-pentanedione, illustrate the chemical versatility and potential applications of complex molecules in materials science. These reactions can lead to the synthesis of novel materials with potential applications in electronics, catalysis, and more (Klimova et al., 2013).

Antimicrobial and Antifungal Screening

The synthesis and screening of benzamide derivatives for antimicrobial and antifungal activity highlight the potential of complex molecules in addressing resistance to existing antimicrobials. By synthesizing and testing novel compounds, researchers can identify new pathways for the development of treatments for infectious diseases (Desai, Rajpara, Joshi, 2013).

Kinase Inhibition for Therapeutic Applications

Exploratory studies on the synthesis of protein kinase inhibitors demonstrate the role of complex molecules in the development of targeted cancer therapies. By inhibiting specific kinases involved in cancer cell proliferation, such compounds can contribute to the development of more effective and selective cancer treatments (Russell et al., 2015).